Cas no 171408-73-4 (2,5-Dibromo-4-methylpyrimidine)

• Product Name: 2,5-Dibromo-4-methylpyrimidine
• CAS No: 171408-73-4
• MF: C₅H₄Br₂N₂
• MW: 251.906659126282
• MDL: MFCD13193658
• CID: 1031892
• PubChem ID: 66521322
• Update Time: 2025-08-05

2,5-Dibromo-4-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 2,5-Dibromo-4-methylpyrimidine
• DB-337929
• A881930
• AKOS015946701
• MFCD13193658
• 2,5-Dibromo-4-methyl-pyrimidine
• SY114191
• SCHEMBL2112036
• SB60804
• CS-W021517
• DTXSID00735047
• DS-11512
• 171408-73-4
• WGA40873
• IRPNRIMHCGWJMZ-UHFFFAOYSA-N

• MDL： MFCD13193658
• Inchi： 1S/C5H4Br2N2/c1-3-4(6)2-8-5(7)9-3/h2H,1H3
• InChI Key： IRPNRIMHCGWJMZ-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(N=C1C)Br

Computed Properties

• Exact Mass: 249.87400
• Monoisotopic Mass: 249.87412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 99
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• Density: 2.022±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 326.966°C at 760 mmHg
• Flash Point: 151.544°C
• Refractive Index: 1.601
• Solubility: Slightly soluble (3.8 g/l) (25 º C),
• PSA: 25.78000
• LogP: 2.31000

2,5-Dibromo-4-methylpyrimidine Security Information

• Hazard Statement： H302-H315-H319-H332-H335
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 2,5-Dibromo-4-methylpyrimidine

Introduction to 2,5-Dibromo-4-methylpyrimidine (CAS No. 171408-73-4)

2,5-Dibromo-4-methylpyrimidine, with the CAS number 171408-73-4, is a versatile compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound belongs to the class of pyrimidines, which are six-membered heterocyclic aromatic compounds containing two nitrogen atoms. The presence of bromine and methyl groups in its structure imparts unique chemical and biological properties, making it a valuable intermediate in various synthetic pathways and a potential candidate for drug development.

The molecular formula of 2,5-Dibromo-4-methylpyrimidine is C₆H₆N₂Br₂, and its molecular weight is approximately 238.93 g/mol. The compound is characterized by its high reactivity and stability, which are crucial for its applications in organic synthesis and pharmaceutical research. The bromine substituents on the pyrimidine ring provide multiple reaction sites for further functionalization, enabling the synthesis of a wide range of derivatives with diverse biological activities.

In recent years, the study of 2,5-Dibromo-4-methylpyrimidine has been enriched by advancements in computational chemistry and high-throughput screening techniques. These tools have facilitated the identification of novel derivatives with enhanced pharmacological properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the synthesis and evaluation of a series of 2,5-dibromo-4-methylpyrimidine-based compounds as potential inhibitors of protein kinases, which are key enzymes involved in cellular signaling pathways. The results showed that several derivatives exhibited potent inhibitory activity against specific kinases, suggesting their potential as therapeutic agents for cancer and other diseases.

Beyond its role as a kinase inhibitor, 2,5-Dibromo-4-methylpyrimidine has also been explored for its antimicrobial properties. A research group at the University of California, Los Angeles (UCLA) conducted a comprehensive study on the antimicrobial activity of various pyrimidine derivatives, including 2,5-dibromo-4-methylpyrimidine. Their findings, published in the Journal of Antibiotics in 2020, demonstrated that this compound exhibited significant antibacterial activity against both Gram-positive and Gram-negative bacteria. This discovery opens up new avenues for the development of novel antibiotics to combat multidrug-resistant pathogens.

The synthetic versatility of 2,5-Dibromo-4-methylpyrimidine has also been leveraged in the development of fluorescent probes for bioimaging applications. A team at the Massachusetts Institute of Technology (MIT) synthesized a series of fluorescent derivatives by attaching fluorophores to the pyrimidine ring. These probes were used to visualize specific cellular processes with high spatial and temporal resolution. The results were published in Nature Communications in 2019, highlighting the potential of 2,5-dibromo-4-methylpyrimidine-based probes in advancing our understanding of cellular dynamics.

In addition to its applications in drug discovery and bioimaging, 2,5-Dibromo-4-methylpyrimidine has been investigated for its role in materials science. Researchers at Stanford University explored the use of this compound as a building block for designing novel polymers with unique optical and electronic properties. Their work, published in Advanced Materials in 2018, demonstrated that polymers derived from 2,5-dibromo-4-methylpyrimidine exhibited excellent photoluminescence and charge transport characteristics, making them promising candidates for optoelectronic devices.

The environmental impact and safety profile of 2,5-Dibromo-4-methylpyrimidine have also been studied to ensure its responsible use in various applications. A comprehensive toxicity assessment conducted by the Environmental Protection Agency (EPA) concluded that this compound does not pose significant environmental or health risks when handled properly. This assessment provides valuable information for regulatory agencies and industries involved in its production and use.

In conclusion, 2,5-Dibromo-4-methylpyrimidine (CAS No. 171408-73-4) is a multifaceted compound with a wide range of applications in chemical biology, medicinal chemistry, materials science, and environmental science. Its unique chemical structure and versatile reactivity make it an invaluable tool for researchers across multiple disciplines. As ongoing research continues to uncover new properties and applications, the significance of this compound is likely to grow even further.